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Compound of Interest

Compound Name: boc-Glutaminol

Cat. No.: B558308

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, synthesis, and
applications of N-a-tert-Butoxycarbonyl-L-glutaminol (Boc-Glutaminol). This valuable chiral
building block is a derivative of the amino acid L-glutamine and serves as a crucial intermediate
in the synthesis of peptidomimetics and other complex organic molecules.

Core Structure of Boc-Glutaminol

Boc-L-Glutaminol, with the CAS number 133565-42-1, is characterized by a glutamine
backbone where the a-amino group is protected by a tert-butoxycarbonyl (Boc) group, and the
carboxylic acid functional group is reduced to a primary alcohol. This structure prevents
unwanted reactions at the N-terminus during synthetic procedures while the hydroxyl group
offers a site for further chemical modifications.

The molecular formula of Boc-L-Glutaminol is CLOH20N204, and it has a molecular weight of
approximately 232.28 g/mol .[1] The presence of the bulky Boc group enhances the solubility of
the molecule in organic solvents, facilitating its use in various reaction conditions.
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Chemical Structure of Boc-L-Glutaminol
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Synthesis of Boc-L-Glutaminol
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in anhydrous THF
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7. Add NaBH4 solution
dropwise to the
reaction mixture
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8. Stir for several hours
while allowing to warm
to room temperature

A
9. Quench the reaction
with water
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10. Extract with
Ethyl Acetate
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11. Wash organic layer with
NaHCO3 and brine
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and filter
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13. Concentrate in vacuo
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Logic of Boc-SPPS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. digitalcommons.usu.edu [digitalcommons.usu.edu]

« To cite this document: BenchChem. [An In-Depth Technical Guide to the Structure and
Application of Boc-Glutaminol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558308#what-is-the-structure-of-boc-glutaminol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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